Cas no 878733-01-8 (8-(2-ethoxyphenyl)-3-ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-ethoxyphenyl)-3-ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 878733-01-8
• MF: C₂₀H₂₃N₅O₃
• MW: 381.428323984146
• CID: 5556871
• PubChem ID: 6484920
• Update Time: 2025-05-18

8-(2-ethoxyphenyl)-3-ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 878733-01-8
• VU0492576-1
• AKOS000725524
• Z237576298
• F3124-0509
• 8-(2-ethoxyphenyl)-3-ethyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 6-(2-ethoxyphenyl)-2-ethyl-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• 8-(2-ethoxyphenyl)-3-ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H23N5O3/c1-6-23-18(26)16-17(22(5)20(23)27)21-19-24(12(3)13(4)25(16)19)14-10-8-9-11-15(14)28-7-2/h8-11H,6-7H2,1-5H3
• InChI Key： ONJWSQGCKBSFLR-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=CC=CC=4OCC)C(C)=C(C)N32)N(C)C(N1CC)=O

Computed Properties

• Exact Mass: 381.18008961g/mol
• Monoisotopic Mass: 381.18008961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.1Ų

Additional information on 8-(2-ethoxyphenyl)-3-ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(2-ethoxyphenyl)-3-ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione and Its Significance in Modern Chemical Biology

8-(2-ethoxyphenyl)-3-ethyl-1,6,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 878733-01-8, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule belongs to the purine derivative family and has garnered attention due to its unique structural features and potential biological activities. The presence of multiple functional groups, including ethoxyphenyl and trimethyl substituents on the imidazopyrimidinone core, suggests a rich chemical space for interaction with biological targets.

The compound's structural complexity makes it a promising candidate for further investigation in drug discovery pipelines. Specifically, the 8-(2-ethoxyphenyl) moiety introduces a phenolic ether group that could modulate binding interactions with proteins or enzymes. Meanwhile, the 3-ethyl and 1,6,7-trimethyl substituents contribute to steric and electronic properties that may influence its pharmacokinetic behavior. Such features are often exploited in medicinal chemistry to optimize affinity and selectivity.

In recent years, there has been growing interest in developing novel purine-based scaffolds for therapeutic applications. Purines are fundamental components of nucleic acids and have been extensively studied for their roles in cellular signaling pathways. Compounds derived from purine derivatives have shown efficacy in treating various diseases, including cancer and inflammatory disorders. The imidazo1,2-gpurine-2,4-dione core of this molecule is particularly noteworthy as it is a less explored scaffold compared to classical purines like adenosine or guanine.

Recent studies have highlighted the potential of imidazopyrimidinone derivatives as kinase inhibitors. For instance, related structures have been investigated for their ability to modulate Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. The 8-(2-ethoxyphenyl)-3-ethyl-1,6,7-trimethyl variant may exhibit similar inhibitory effects by binding to specific pockets on target kinases. Preliminary computational studies suggest that the ethoxyphenyl group could form critical hydrogen bonds with key residues in the active site.

The trimethyl substituents on the imidazopyrimidinone ring system are particularly intriguing from a chemical biology perspective. These groups can enhance lipophilicity while maintaining solubility within a physiological range. This balance is crucial for drug candidates intended for oral administration or systemic delivery. Additionally, the 1H,2H,3H,4H, and 8H descriptors indicate a fully saturated ring system within the imidazole portion of the molecule. Such saturation often contributes to greater metabolic stability compared to unsaturated analogs.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-based drug design (SBDD). By leveraging high-resolution crystal structures of protein targets or using molecular dynamics simulations, researchers can refine the compound's structure to improve binding affinity. The flexibility offered by the ethoxyphenyl group allows for conformational adaptation during protein interactions. This adaptability is essential for achieving high specificity against disease-causing proteins.

From an industrial perspective, 8-(2-ethoxyphenyl)-3-ethyl-1,6,7-trimethyl has several advantages as a lead compound. Its synthetic accessibility is relatively high due to well-established methods for constructing imidazopyrimidinone cores. Furthermore, its physicochemical properties align well with current pharmacokinetic guidelines set forth by regulatory agencies like the FDA and EMA. These factors make it an attractive candidate for further optimization through combinatorial chemistry or library screening approaches.

In academic research, this compound has been used as a starting point for exploring novel mechanisms of action. For example, studies have demonstrated its ability to interfere with microtubule dynamics by inhibiting tubulin polymerization indirectly through downstream effectors like cyclin-dependent kinases (CDKs). Such findings underscore its potential relevance not only in oncology but also in neurodegenerative diseases where microtubule stability is compromised.

The CAS number 878733-01-8 serves as an identifier that ensures reproducibility across different laboratories working on this molecule. Standardized nomenclature systems like CAS are critical for ensuring that researchers worldwide can access consistent information about chemical entities without ambiguity about their identity or purity specifications.

Looking ahead, further research into this compound may uncover additional therapeutic applications beyond those currently envisioned.* By integrating experimental data with computational modeling, scientists can accelerate discovery efforts significantly.* The integration of machine learning techniques such as deep learning models trained on large datasets containing purine derivatives could predict new analogs with enhanced potency or selectivity.* Such interdisciplinary approaches promise to unlock new therapeutic possibilities in chemical biology over time.*